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Introduction

TDI-11861 is a potent and selective inhibitor of soluble adenylyl cyclase (sAC).[1][2] SAC is a
crucial enzyme in sperm motility and capacitation, the process by which sperm become
competent to fertilize an egg.[3] By inhibiting SAC, TDI-11861 effectively blocks these
processes, leading to temporary and reversible male infertility.[3][4] This makes TDI-11861 a
promising candidate for the development of an on-demand, non-hormonal male contraceptive.
[1][2] These application notes provide a detailed protocol for the intraperitoneal (i.p.) injection of
TDI-11861 in mice for preclinical research, along with relevant quantitative data and a
description of the underlying signaling pathway.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo parameters for TDI-11861.

Table 1: In Vitro Potency of TDI-11861
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Parameter Value Species Application

ICso0 (SAC enzyme

o 3nM Human Biochemical Assay
inhibition)
ICs0 (SAC-dependent

) 7nM Rat Cellular Assay
CAMP accumulation)
K_D (Binding affinity Surface Plasmon

1.4 nM Human

to sAC) Resonance

Table 2: In Vivo Efficacy of TDI-11861 in Mice (50 mg/kg, i.p.)

Time Post-Injection Sperm Motility Contraceptive Efficacy
30 minutes - 2.5 hours Immobilized 100%

3 hours Some motility regained 91%

24 hours Normal motility restored Fertility restored

Table 3: Pharmacokinetics of TDI-11861 in Male CD-1 Mice (50 mg/kg, i.p.)

. L Mean Unbound Plasma Concentration
Time Post-Injection

(uM)
1 hour 7.04
4 hours 0.93

Signaling Pathway

TDI-11861 exerts its effect by inhibiting the soluble adenylyl cyclase (SAC) signaling pathway,
which is essential for sperm function.
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Caption: TDI-11861 inhibits the sAC signaling pathway in sperm.

Experimental Protocol: Intraperitoneal Injection of
TDI-11861 in Mice

This protocol provides a detailed procedure for the preparation and intraperitoneal
administration of TDI-11861 to mice.

Materials
e TDI-11861 powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 400 (PEG400), sterile

Phosphate-buffered saline (PBS), sterile

1 mL sterile syringes

26-28 gauge sterile needles
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¢ 70% ethanol
« Sterile gauze pads

o Appropriate personal protective equipment (PPE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Intraperitoneal
Injection of TDI-11861]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602824+#intraperitoneal-injection-protocol-for-tdi-
11861]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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